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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3421172 Get Quote

Essential Safety and Handling Guide for (R)-
DTBM-SEGPHOS
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of (R)-DTBM-SEGPHOS. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe and effective use of this

chemical in a laboratory setting.

Hazard Identification and Safety Data
(R)-DTBM-SEGPHOS is a chiral ligand used in asymmetric synthesis.[1] While specific

quantitative occupational exposure limits have not been established, the primary hazards

identified from safety data sheets include skin irritation, potential for allergic skin reaction, and

serious eye irritation.[2][3] It is also noted to be toxic to aquatic life.[3]
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Hazard
Classification

GHS Pictogram Hazard Statement
Precautionary
Statement

Skin Irritation

(Category 2)
GHS07

H315: Causes skin

irritation

P264: Wash skin

thoroughly after

handling.[2][3]

Skin Sensitization

(Sub-category 1B)
GHS07

H317: May cause an

allergic skin reaction

P272: Contaminated

work clothing should

not be allowed out of

the workplace.[3]

Eye Irritation

(Category 2A)
GHS07

H319: Causes serious

eye irritation

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[2][3]

Acute Aquatic Hazard

(Category 2)
None

H401: Toxic to aquatic

life

P273: Avoid release to

the environment.[3]

Personal Protective Equipment (PPE)
Based on the hazard assessment, the following personal protective equipment is mandatory

when handling (R)-DTBM-SEGPHOS:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Always inspect

gloves prior to use and change them immediately if they become contaminated, punctured,

or torn.

Eye and Face Protection: Safety glasses with side-shields or chemical safety goggles are

essential to protect against dust particles and splashes.[3] A face shield may be necessary

when handling larger quantities or when there is a significant risk of splashing.
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Skin and Body Protection: A laboratory coat must be worn at all times. For procedures with a

higher risk of exposure, additional protective clothing such as an apron or coveralls may be

necessary.

Respiratory Protection: Handling should be performed in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of the powder. If a fume hood is not

available or if dust generation is significant, a NIOSH-approved respirator appropriate for

particulates should be used.

Operational Plan for Safe Handling
This step-by-step guide ensures the safe handling of (R)-DTBM-SEGPHOS from receipt to

disposal.

Caption: Workflow for the safe handling of (R)-Dtbm-segphos.

Step 1: Preparation

Designate Area: All handling of (R)-DTBM-SEGPHOS powder should occur within a certified

chemical fume hood to control exposure.

Assemble PPE: Before handling, ensure all required PPE is readily available and in good

condition.

Gather Materials: Collect all necessary lab equipment (spatulas, weigh boats, reaction

vessels) and solvents. Ensure a waste container is properly labeled and accessible.

Step 2: Handling

Weighing: Carefully weigh the required amount of (R)-DTBM-SEGPHOS powder in the fume

hood. Use anti-static weigh boats to prevent dispersal of the powder.

Transfer: Gently transfer the weighed powder to the reaction vessel. Avoid creating dust.

Dissolution: Add the solvent to the reaction vessel in a controlled manner to dissolve the

powder.

Step 3: Post-Handling and Cleanup
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Decontamination: Thoroughly wipe down the work surface inside the fume hood and any

equipment used with an appropriate solvent (e.g., isopropanol) and then with soap and

water.

Waste Disposal: Segregate all waste materials as described in the disposal plan below.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure laboratory safety.

Solid Waste: All disposable materials contaminated with (R)-DTBM-SEGPHOS, including

gloves, weigh boats, and paper towels, must be placed in a clearly labeled, sealed

hazardous waste container.

Unused Product: Unused or unwanted (R)-DTBM-SEGPHOS should be disposed of as

hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.

Chemical Waste: Solutions containing (R)-DTBM-SEGPHOS should be collected in a

designated, labeled hazardous waste container for liquid chemical waste. Follow your

institution's specific guidelines for chemical waste disposal.[3]

Emergency Procedures
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3421172#personal-protective-equipment-for-
handling-r-dtbm-segphos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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